Cas no 41780-57-8 (Octyl levulinate)

• Product Name: Octyl levulinate
• CAS No: 41780-57-8
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 2826946
• PubChem ID: 11458836
• Update Time: 2025-04-21

Octyl levulinate Chemical and Physical Properties

Names and Identifiers

• NYHJFEFGDGGWSE-UHFFFAOYSA-N
• 41780-57-8
• DTXCID50417366
• DTXSID60466547
• SCHEMBL3713746
• 1-Octyl Levulinate
• octyl levulinate
• Octyl levulinate

• Inchi： 1S/C13H24O3/c1-3-4-5-6-7-8-11-16-13(15)10-9-12(2)14/h3-11H2,1-2H3
• InChI Key： NYHJFEFGDGGWSE-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)=O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 228.17254462Da
• Monoisotopic Mass: 228.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų